Cas no 2172273-71-9 (3-(1,3-dichloropropan-2-yl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(1,3-dichloropropan-2-yl)-8-azabicyclo3.2.1octane
• CAS No: 2172273-71-9
• MF: C₁₀H₁₇Cl₂N
• MW: 222.154680967331
• CID: 6592914
• PubChem ID: 165861631
• Update Time: 2025-05-30

3-(1,3-dichloropropan-2-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dichloropropan-2-yl)-8-azabicyclo3.2.1octane
• EN300-1459442
• 2172273-71-9
• 3-(1,3-dichloropropan-2-yl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C10H17Cl2N/c11-5-8(6-12)7-3-9-1-2-10(4-7)13-9/h7-10,13H,1-6H2
• InChI Key： MUTKMAHLHRLUNE-UHFFFAOYSA-N
• SMILES： ClCC(CCl)C1CC2CCC(C1)N2

Computed Properties

• Exact Mass: 221.0738049g/mol
• Monoisotopic Mass: 221.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(1,3-dichloropropan-2-yl)-8-azabicyclo3.2.1octane

Research Briefing on 3-(1,3-dichloropropan-2-yl)-8-azabicyclo[3.2.1]octane (CAS: 2172273-71-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 3-(1,3-dichloropropan-2-yl)-8-azabicyclo[3.2.1]octane (CAS: 2172273-71-9) as a promising scaffold for drug development. This compound, characterized by its unique bicyclic structure and dichlorinated side chain, has garnered attention for its potential applications in targeting neurological and metabolic disorders. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of 3-(1,3-dichloropropan-2-yl)-8-azabicyclo[3.2.1]octane involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on stereoselective synthesis to ensure the desired enantiomeric form. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological refinements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 3-(1,3-dichloropropan-2-yl)-8-azabicyclo[3.2.1]octane have revealed its affinity for specific neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. In vitro assays demonstrate its ability to modulate receptor activity with high selectivity, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression. Additionally, preliminary in vivo studies in rodent models have shown promising results in terms of bioavailability and blood-brain barrier penetration, further underscoring its therapeutic potential.

One of the most compelling aspects of this compound is its dual functionality, which allows it to interact with multiple biological targets. Recent research has explored its role as a modulator of enzyme activity, particularly in pathways related to lipid metabolism. This has opened new avenues for investigating its use in metabolic disorders, including obesity and type 2 diabetes. The compound's ability to influence both neurological and metabolic processes positions it as a versatile candidate for polypharmacological approaches.

Despite these promising findings, challenges remain in the development of 3-(1,3-dichloropropan-2-yl)-8-azabicyclo[3.2.1]octane as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity require further investigation. Current research is focused on structural modifications to enhance specificity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(1,3-dichloropropan-2-yl)-8-azabicyclo[3.2.1]octane represents a novel and multifaceted compound with significant potential in drug discovery. Its unique chemical properties and broad biological activity make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its pharmacokinetic profile and exploring its efficacy in human trials. As the field advances, this compound may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.